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Compound of Interest

Compound Name: Naltriben mesylate

Cat. No.: B1199974

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Naltriben mesylate, a potent

and selective δ-opioid receptor antagonist. It details the compound's structure, chemical and

pharmacological properties, and its known signaling pathways. This guide is intended to serve

as a foundational resource for professionals engaged in pharmacological research and drug

development.

Chemical Structure and Properties
Naltriben mesylate is the methanesulfonate salt of Naltriben. It is a derivative of the opioid

antagonist naltrexone and is structurally related to naltrindole.

Chemical Names: 17-(Cyclopropylmethyl)-6,7-didehydro-3,14β-dihydroxy-4,5α-epoxy-6,7-2',3'-

benzo[b]furanomorphinan mesylate; Naltriben methanesulfonate; Naltrindole benzofuran

mesylate.[1]

IUPAC Name: (1S,2S,21R)-22-(cyclopropylmethyl)-11,14-dioxa-22-azaheptacyclo[13.9.1.0¹﹐

¹³.0²﹐²¹.0⁴﹐¹².0⁵﹐¹⁰.0¹⁹﹐²⁵]pentacosa-4(12),5,7,9,15,17,19(25)-heptaene-2,16-

diol;methanesulfonic acid.[1]
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Structure:

Naltriben (Parent Compound):

Molecular Formula: C₂₆H₂₅NO₄

Molecular Weight: 415.49 g/mol

Naltriben Mesylate:

Molecular Formula: C₂₆H₂₅NO₄ · CH₄O₃S[2]

Molecular Weight: 511.59 g/mol [2]

Physicochemical Properties
Quantitative physicochemical data for Naltriben mesylate are summarized in the table below.

Notably, experimental values for melting point and pKa are not readily available in the public

domain literature.

Property Value Source(s)

CAS Number 122517-78-6 [2]

Molecular Formula C₂₆H₂₅NO₄ · CH₄O₃S

Molecular Weight 511.59 g/mol

Appearance Off-white solid

Solubility

Soluble in DMSO (up to 50 mM

with gentle warming; 14 mg/mL

at ~60°C)

Purity ≥98% (by HPLC)

Storage Conditions
Desiccate at room temperature

or store at -20°C for long-term

Melting Point Not reported

pKa Not reported
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Pharmacological Properties
Naltriben is a highly potent and selective antagonist for the δ-opioid receptor (DOR), with a

particular preference for the δ₂ subtype. Its high affinity and selectivity make it a critical tool for

differentiating between opioid receptor subtypes in pharmacological studies. In addition to its

primary activity, Naltriben also functions as an activator of the Transient Receptor Potential

Melastatin 7 (TRPM7) channel.

Opioid Receptor Binding Affinity
The antagonist properties of Naltriben mesylate are defined by its binding affinities (Ki) for the

three main opioid receptor subtypes.

Receptor Subtype Binding Affinity (Ki) Source(s)

δ-Opioid 0.013 nM

μ-Opioid 19 nM

κ-Opioid 152 nM

These values demonstrate a selectivity of approximately 1,460-fold for δ- over μ-receptors and

11,690-fold for δ- over κ-receptors.

TRPM7 Channel Activation
Naltriben has been identified as an activator of the TRPM7 channel, a non-selective cation

channel involved in cellular magnesium homeostasis and other physiological processes.

Target Activity Value (EC₅₀) Source(s)

TRPM7 Activation 20.7 µM

Signaling Pathways
Naltriben mesylate's biological effects are mediated through at least two distinct signaling

pathways: antagonism of the δ-opioid receptor and activation of the TRPM7 channel.
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δ-Opioid Receptor Antagonism
As a DOR antagonist, Naltriben blocks the canonical G-protein coupled receptor signaling

cascade initiated by endogenous or exogenous DOR agonists. This pathway involves the

inhibition of adenylyl cyclase and modulation of ion channels.
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Figure 1. Naltriben's antagonistic action at the δ-opioid receptor.

TRPM7 Activation and Downstream Effects
Naltriben's activation of the TRPM7 channel leads to cation influx (primarily Ca²⁺ and Mg²⁺),

which can trigger downstream signaling cascades, including the MAPK/ERK pathway. This has

been particularly studied in the context of glioblastoma cell migration.
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Figure 2. Naltriben-induced TRPM7 activation of the MAPK/ERK pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1199974/docs?utm_src=pdf-body-img#naltriben-mesylate-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis and specific binding assays of

Naltriben mesylate are not fully available in publicly accessible literature. The following

sections provide representative methodologies based on common laboratory practices for

similar compounds and assays.

Synthesis of Naltriben
Disclaimer: A specific, detailed protocol for the synthesis of Naltriben is not publicly available.

The following is a generalized representation based on the synthesis of related naltrindole

analogues, which typically involves the Fischer indole synthesis.

The synthesis likely proceeds from naltrexone, reacting it with a substituted phenylhydrazine

under acidic conditions to form the fused indole ring system characteristic of Naltriben.

Naltrexone
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Synthesis
(Acid Catalyst, Heat)

Substituted
Phenylhydrazine

Naltriben
Purification

(Chromatography)
Pure Naltriben

Mesylate Salt
Formation
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Naltriben Mesylate

Click to download full resolution via product page

Figure 3. A representative workflow for the synthesis of Naltriben mesylate.

Radioligand Competition Binding Assay (Representative
Protocol)
This protocol describes a general method for determining the binding affinity (Ki) of Naltriben
mesylate for opioid receptors using a competition binding assay.

1. Membrane Preparation:

Homogenize brain tissue (e.g., rat cortex) or cultured cells expressing the opioid receptor of

interest in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors).
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Centrifuge the homogenate at low speed (e.g., 1,000 x g for 10 min at 4°C) to remove nuclei

and large debris.

Centrifuge the resulting supernatant at high speed (e.g., 20,000 x g for 20 min at 4°C) to

pellet the cell membranes.

Wash the membrane pellet by resuspending in fresh buffer and repeating the high-speed

centrifugation.

Resuspend the final pellet in an appropriate assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂,

pH 7.4) and determine the protein concentration (e.g., using a BCA assay).

2. Competition Binding Assay:

In a 96-well plate, add the following to each well for a final volume of 250 µL:

50 µL of assay buffer (for total binding) or a high concentration of a non-radiolabeled

universal opioid ligand like naloxone (for non-specific binding).

50 µL of various concentrations of Naltriben mesylate (the competitor).

50 µL of a specific radioligand (e.g., [³H]DAMGO for μ-receptors, [³H]DPDPE for δ-

receptors, [³H]U69,593 for κ-receptors) at a fixed concentration near its Kd value.

100 µL of the prepared membrane homogenate (typically 50-120 µg of protein).

Incubate the plate for 60-90 minutes at a controlled temperature (e.g., 25-30°C) with gentle

agitation to reach equilibrium.

3. Filtration and Counting:

Terminate the binding reaction by rapid vacuum filtration through glass fiber filters (e.g.,

GF/C filters presoaked in polyethyleneimine to reduce non-specific binding) using a cell

harvester.

Quickly wash the filters three to four times with ice-cold wash buffer (e.g., 50 mM Tris-HCl,

pH 7.4) to remove unbound radioligand.
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Place the filters in scintillation vials, add scintillation cocktail, and quantify the bound

radioactivity using a liquid scintillation counter.

4. Data Analysis:

Calculate specific binding by subtracting the non-specific binding from the total binding.

Plot the percentage of specific binding against the log concentration of Naltriben mesylate
to generate a competition curve.

Determine the IC₅₀ (the concentration of Naltriben mesylate that inhibits 50% of the specific

binding of the radioligand).

Calculate the binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 +

[L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant

for the receptor.

High-Performance Liquid Chromatography (HPLC) for
Purity Analysis (Representative Protocol)
This protocol provides a general framework for assessing the purity of Naltriben mesylate.

Specific parameters would require experimental optimization.

1. Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: A reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase: A gradient mixture of Solvent A (e.g., 0.1% trifluoroacetic acid or formic acid in

water) and Solvent B (e.g., acetonitrile or methanol).

Flow Rate: 1.0 mL/min.

Detection Wavelength: Determined by UV scan; likely in the 220-280 nm range.

Injection Volume: 10-20 µL.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1199974/docs?utm_src=pdf-body#naltriben-mesylate-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1199974/docs?utm_src=pdf-body#naltriben-mesylate-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1199974/docs?utm_src=pdf-body#naltriben-mesylate-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Column Temperature: 25-30°C.

2. Sample Preparation:

Accurately weigh and dissolve a sample of Naltriben mesylate in a suitable solvent (e.g.,

DMSO or the mobile phase) to a known concentration (e.g., 1 mg/mL).

Filter the solution through a 0.45 µm syringe filter before injection.

3. Chromatographic Run:

Equilibrate the column with the initial mobile phase conditions.

Inject the prepared sample.

Run the gradient elution program to separate Naltriben mesylate from any impurities.

Monitor the elution profile at the predetermined wavelength.

4. Data Analysis:

Identify the peak corresponding to Naltriben mesylate based on its retention time,

confirmed with a reference standard if available.

Calculate the purity by determining the area of the main peak as a percentage of the total

area of all peaks in the chromatogram. The formula is: % Purity = (Area of Main Peak / Total

Area of All Peaks) x 100.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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